Cas no 2060030-31-9 ((5-chloropyridin-2-yl)(imino)methyl-lambda6-sulfanone)

• Product Name: (5-chloropyridin-2-yl)(imino)methyl-lambda6-sulfanone
• CAS No: 2060030-31-9
• MF: C₆H₇ClN₂OS
• MW: 190.650578737259
• MDL: MFCD30345158
• CID: 5239033
• PubChem ID: 165437961
• Update Time: 2026-03-08

(5-chloropyridin-2-yl)(imino)methyl-lambda6-sulfanone Chemical and Physical Properties

Names and Identifiers

• INDEX NAME NOT YET ASSIGNED
• (5-chloropyridin-2-yl)(imino)methyl-lambda6-sulfanone

• MDL： MFCD30345158
• Inchi： 1S/C6H7ClN2OS/c1-11(8,10)6-3-2-5(7)4-9-6/h2-4,8H,1H3
• InChI Key： QVZGDXJXCHABQZ-UHFFFAOYSA-N
• SMILES： S(C1N=CC(Cl)=CC=1)(=O)(=N)C

Additional information on (5-chloropyridin-2-yl)(imino)methyl-lambda6-sulfanone

Introduction to (5-chloropyridin-2-yl)(imino)methyl-lambda6-sulfanone and Its Applications in Modern Chemical Biology

(5-chloropyridin-2-yl)(imino)methyl-lambda6-sulfanone, with the CAS number 2060030-31-9, is a compound that has garnered significant attention in the field of chemical biology due to its unique structural properties and potential applications. This sulfanone derivative features a pyridine ring substituted with a chlorine atom at the 5-position and an imino group at the 2-position, linked to a lambda6-sulfanone moiety. The presence of these functional groups makes it a versatile scaffold for the development of novel bioactive molecules.

The compound's structure is particularly intriguing because it combines elements that are known to interact favorably with biological targets. The pyridine ring is a common pharmacophore in many drugs, owing to its ability to form hydrogen bonds and coordinate with metal ions. The chlorine atom at the 5-position can enhance lipophilicity, while the imino group can participate in further hydrogen bonding interactions. The lambda6-sulfanone moiety, on the other hand, introduces a polar and potentially charged region that can influence solubility and binding affinity.

In recent years, there has been a surge in research focused on developing small-molecule inhibitors for various therapeutic targets. (5-chloropyridin-2-yl)(imino)methyl-lambda6-sulfanone has emerged as a promising candidate in this context. Its unique structure allows it to mimic natural substrates or interact with specific pockets on enzymes and receptors. For instance, studies have shown that sulfanone derivatives can inhibit enzymes involved in inflammation and cancer progression by binding to their active sites.

One of the most exciting applications of this compound is in the field of oncology. Cancer cells often exhibit altered metabolic pathways and signaling cascades, making them vulnerable to targeted therapies. (5-chloropyridin-2-yl)(imino)methyl-lambda6-sulfanone has been investigated for its potential to disrupt these pathways by inhibiting key enzymes such as kinases and phosphatases. Preclinical studies have demonstrated its ability to induce apoptosis in certain cancer cell lines, suggesting its therapeutic potential.

Another area where this compound shows promise is in the treatment of neurological disorders. Neurodegenerative diseases like Alzheimer's and Parkinson's are characterized by the aggregation of misfolded proteins. (5-chloropyridin-2-yl)(imino)methyl-lambda6-sulfanone has been found to interfere with protein aggregation by acting as a chaperone or by competing with disease-causing proteins for binding sites. This ability could lead to novel therapeutic strategies for these debilitating conditions.

The synthesis of (5-chloropyridin-2-yl)(imino)methyl-lambda6-sulfanone involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Advanced synthetic techniques such as palladium-catalyzed cross-coupling reactions have been employed to construct the complex core structure efficiently. The introduction of the chlorine atom at the 5-position and the imino group at the 2-position are critical steps that require precise control over reaction conditions.

In addition to its therapeutic applications, (5-chloropyridin-2-yl)(imino)methyl-lambda6-sulfanone has also been explored as a tool compound in chemical biology research. Its unique reactivity allows researchers to probe biological mechanisms by designing derivatives that report on specific cellular processes or interactions. For example, fluorescently labeled versions of this compound have been used to visualize protein-protein interactions in living cells, providing valuable insights into cellular signaling networks.

The development of new drug candidates is an iterative process that involves both computational modeling and experimental validation. (5-chloropyridin-2-yl)(imino)methyl-lambda6-sulfanone serves as a great example of how computational methods can accelerate drug discovery. Molecular docking studies have been used to predict how this compound might bind to target proteins, guiding the design of more potent derivatives. These studies often rely on high-resolution structures of biological targets obtained from X-ray crystallography or cryo-electron microscopy.

As research continues, it is expected that (5-chloropyridin-2-yl)(imino)methyl-lambda6-sulfanone will find even broader applications in medicine and biotechnology. Its unique structural features make it a valuable scaffold for designing molecules with tailored biological activities. The growing interest in sulfanone derivatives underscores their potential as therapeutics, diagnostic agents, and research tools.

In conclusion, (5-chloropyridin-2-yl)(imino)methyl-lambda6-sulfanone is a fascinating compound with significant potential in chemical biology and drug discovery. Its structural features enable it to interact with biological targets in diverse ways, making it a versatile tool for developing new therapies against various diseases. As our understanding of biological systems continues to expand, compounds like this will play an increasingly important role in advancing medical science.